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Compound of Interest

Compound Name: Aureusimine B

Cat. No.: B10770025 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides essential safety and logistical information for the proper disposal of

Aureusimine B, a naturally occurring pyrazinone with known biological activity. Adherence to

these procedures is critical for ensuring laboratory safety and environmental compliance.

I. Understanding the Compound: Key Data
Aureusimine B, also known as Phevalin, is a secondary metabolite produced by

Staphylococcus aureus and certain fungi.[1] While specific toxicity data is not readily available,

its biological activity as a calpain inhibitor necessitates careful handling and disposal.[1] All

quantitative data currently available for Aureusimine B is summarized below.

Property Value

CAS Number 170713-71-0

Molecular Formula C₁₄H₁₆N₂O

Molecular Weight 228.3 g/mol

Solubility Slightly soluble in Chloroform and Methanol

Storage Temperature -20°C
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II. Aureusimine B Disposal Workflow
The following diagram outlines the decision-making process for the safe disposal of

Aureusimine B waste.

Aureusimine B Disposal Workflow

Start: Aureusimine B Waste Generated

Identify Waste Type
(Solid, Liquid, Contaminated Labware)

Solid Waste
(e.g., pure compound, contaminated powder)

Solid

Liquid Waste
(e.g., solutions, mother liquor)

Liquid

Contaminated Labware
(e.g., pipette tips, vials, gloves)

Labware

Collect in a dedicated, labeled, and sealed
hazardous waste container for solids.

Collect in a dedicated, labeled, and sealed
hazardous waste container for liquids.

Do not mix with other solvent waste streams unless compatible.

Collect in a dedicated, labeled, and sealed
hazardous waste container for sharps/labware.

Store waste container in a designated hazardous
waste accumulation area.

Ensure secondary containment.

Arrange for pickup and disposal by
institutional Environmental Health & Safety (EHS)

or a certified hazardous waste contractor.

End: Disposal Complete
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Click to download full resolution via product page

Caption: Logical workflow for the segregation and disposal of Aureusimine B waste.

III. Experimental Protocols: Step-by-Step Disposal
Procedures
Due to the absence of specific degradation or neutralization protocols for Aureusimine B, it

must be treated as a hazardous chemical waste. The primary disposal route is through a

certified hazardous waste management service.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety glasses with side shields or goggles, and chemical-

resistant gloves (nitrile or neoprene).

If handling the solid form outside of a fume hood, a respirator may be necessary to avoid

inhalation.

2. Waste Segregation and Collection:

Solid Waste:

Collect pure Aureusimine B powder and any grossly contaminated solids (e.g., weighing

paper, contaminated silica gel) in a dedicated, clearly labeled, and sealable hazardous

waste container.

The container should be labeled "Hazardous Waste: Aureusimine B, Solid" and include

the CAS number (170713-71-0).

Liquid Waste:

Collect all solutions containing Aureusimine B in a dedicated, clearly labeled, and

sealable hazardous waste container for liquids.

Do not mix with other waste streams unless compatibility is confirmed. Given its slight

solubility in chloroform and methanol, it should not be mixed with incompatible solvents.
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The container should be labeled "Hazardous Waste: Aureusimine B, Liquid" with the

solvent system (e.g., "in Methanol/Chloroform") and the estimated concentration of

Aureusimine B.

Contaminated Labware:

Dispose of all single-use items that have come into contact with Aureusimine B (e.g.,

pipette tips, syringes, gloves, vials) in a designated hazardous waste container for solid

lab waste.

Sharps (needles, scalpels) must be placed in a puncture-proof sharps container.

3. Storage of Hazardous Waste:

Store all Aureusimine B waste containers in a designated and properly ventilated

hazardous waste accumulation area.

Ensure that liquid waste containers are stored in secondary containment to prevent spills.

Keep containers tightly closed when not in use.

4. Final Disposal:

Adhere to your institution's specific procedures for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for the pickup and final disposal of the

waste.

Do not attempt to dispose of Aureusimine B down the drain or in regular trash.

5. Spill Management:

In the event of a spill, evacuate the immediate area.

For small spills of solid material, carefully sweep it up (avoiding dust generation) and place it

in the solid hazardous waste container.
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For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in the solid hazardous waste container.

For large spills, contact your institution's EHS department immediately.

After cleanup, decontaminate the area with a suitable laboratory detergent and rinse

thoroughly.

Disclaimer: This information is intended as a guide for trained laboratory personnel. Always

consult your institution's specific safety and disposal protocols and the relevant Safety Data

Sheets for any other chemicals used in conjunction with Aureusimine B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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